Cas no 2097979-13-8 ((3-Azidoazetidin-1-yl)(4-chlorophenyl)methanone)

• Product Name: (3-Azidoazetidin-1-yl)(4-chlorophenyl)methanone
• CAS No: 2097979-13-8
• MF: C₁₀H₉ClN₄O
• MW: 236.657660245895
• CID: 4775512
• Update Time: 2025-10-28

(3-Azidoazetidin-1-yl)(4-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(4-chlorophenyl)methanone
• (3-azidoazetidin-1-yl)-(4-chlorophenyl)methanone
• (3-Azidoazetidin-1-yl)(4-chlorophenyl)methanone

• Inchi： 1S/C10H9ClN4O/c11-8-3-1-7(2-4-8)10(16)15-5-9(6-15)13-14-12/h1-4,9H,5-6H2
• InChI Key： FJULDLYWVKPUMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1CC(C1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 236.0464886 g/mol
• Monoisotopic Mass: 236.0464886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.7
• Molecular Weight: 236.66

Additional information on (3-Azidoazetidin-1-yl)(4-chlorophenyl)methanone

Comprehensive Overview of (3-Azidoazetidin-1-yl)(4-chlorophenyl)methanone (CAS No. 2097979-13-8)

(3-Azidoazetidin-1-yl)(4-chlorophenyl)methanone, with the CAS number 2097979-13-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of azetidine derivatives, which are known for their unique structural properties and potential applications in drug discovery. The presence of both an azido group and a chlorophenyl moiety makes it a versatile intermediate for click chemistry and other synthetic transformations.

In recent years, the demand for azetidine-based compounds has surged due to their role in developing bioactive molecules and small-molecule drugs. Researchers are particularly interested in 2097979-13-8 for its potential use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in targeted protein degradation and cancer therapy. Its azido functionality allows for efficient conjugation with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry.

The compound’s 4-chlorophenyl group contributes to its lipophilicity and binding affinity, making it a valuable scaffold for designing central nervous system (CNS) drugs. This aligns with the growing focus on neurotherapeutics and blood-brain barrier penetration, which are frequently searched topics in AI-driven drug discovery platforms. Additionally, its stability under physiological conditions has sparked interest in prodrug development and bioconjugation strategies.

From a synthetic perspective, (3-Azidoazetidin-1-yl)(4-chlorophenyl)methanone is often synthesized via multistep organic reactions, including amidation and azidation. Its purity and yield are critical for downstream applications, which is why high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are routinely employed for characterization. These techniques are frequently queried in search engines by chemists seeking analytical method validation protocols.

The compound’s relevance extends to material science, where its photoaffinity labeling properties are explored for polymer functionalization and surface modification. This ties into the broader trend of smart materials and nanotechnology, which dominate discussions in academic research and industrial innovation. Its compatibility with green chemistry principles also makes it a candidate for sustainable synthesis routes, a topic gaining traction in environmentally conscious circles.

In summary, CAS 2097979-13-8 represents a multifaceted compound with applications spanning medicinal chemistry, bioconjugation, and materials engineering. Its structural features and reactivity profile position it as a key player in advancing cutting-edge research, particularly in areas like targeted drug delivery and molecular imaging. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation-driven disciplines.